Cas no 4414-11-3 (2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl propanoate)

• Product Name: 2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl propanoate
• CAS No: 4414-11-3
• MF: C₇H₁₂Cl₃O₅P
• MW: 313.499940872192
• CID: 1516014
• PubChem ID: 199557
• Update Time: 2025-04-21

2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl propanoate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl propanoate
• Propionic acid, ester with dimethyl (2,2,2-trichloro-1-hydroxyethyl)phosphonate
• AI3-20851
• Dipterox, propionyl-
• BRN 1813343
• Phosphonic acid, (2,2,2-trichloro-1-(1-oxopropoxy)ethyl)-, dimethyl ester
• 4414-11-3
• O,O-Dimethyl 2,2,2-trichloro-1-propionyloxyethyl phosphonate
• DTXSID30963174
• Phosphonic acid, (2,2,2-trichloro-1-hydroxyethyl)-, dimethyl ester, propionate

• Inchi： 1S/C7H12Cl3O5P/c1-4-5(11)15-6(7(8,9)10)16(12,13-2)14-3/h6H,4H2,1-3H3
• InChI Key： HKAFBRGXWBLSBS-UHFFFAOYSA-N
• SMILES： ClC(C(OC(CC)=O)P(=O)(OC)OC)(Cl)Cl

Computed Properties

• Exact Mass: 311.94896
• Monoisotopic Mass: 311.948794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83